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Compound of Interest

Compound Name: Terpin

Cat. No.: B1216090 Get Quote

Abstract: This technical guide provides an in-depth overview of the physical and chemical

properties, synthesis, purification, and pharmacological activities of terpin monohydrate.

Terpin monohydrate (cis-p-Menthane-1,8-diol monohydrate) is a well-established expectorant

with a history of use in pharmaceutical formulations.[1][2] This document is intended for

researchers, scientists, and professionals in drug development, offering a consolidated

resource of key technical data and methodologies. All quantitative data are summarized in

structured tables, and relevant experimental protocols are detailed. Additionally, logical

workflows and mechanisms of action are visualized using the DOT language.

Chemical Structure and Identification
Terpin monohydrate is the hydrated form of terpin, a p-menthane derivative.[1] The cis-isomer

is the form most readily obtained as a hydrate.[3]

IUPAC Name: 4-(2-Hydroxypropan-2-yl)-1-methylcyclohexan-1-ol hydrate[1]

Synonyms: cis-p-Menthane-1,8-diol Monohydrate, Terpin Hydrate[4]

Molecular Formula: C₁₀H₂₀O₂·H₂O[5][6]

Molecular Weight: 190.29 g/mol [5][6]

CAS Registry Number: 2451-01-6[4][5]
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Physical and Chemical Properties
Terpin monohydrate presents as colorless, lustrous, rhombic crystalline prisms or a white

powder.[4][7] It has a slight characteristic odor and a slightly bitter taste.[4][7] The compound is

efflorescent, meaning it can lose its water of hydration in dry air.[3][4][7]

Table 1: Physical and Chemical Properties of Terpin Monohydrate

Property Value References

Appearance
White to almost white powder

or crystal.
[4][7]

Melting Point 116-117 °C [7][8]

118-120 °C [5][6]

119 °C

Boiling Point 258 °C (anhydrous) [3][7]

265 °C at 760 mmHg [8]

Solubility
Water: Slightly soluble; 3.42

g/L at 25 °C.
[4][7]

Methanol: Soluble.

Ethanol: Soluble. [7]

Ether: Soluble. [7]

Benzene: Slightly soluble.

Chloroform: Soluble. [3]

DMSO: Slightly soluble. [7]

Purity >98.0% (GC) [5]

Storage

Room temperature,

recommended in a cool, dark

place (<15°C).

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/product/b1216090?utm_src=pdf-body
https://www.guidechem.com/encyclopedia/terpin-monohydrate-dic10499.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2408763.htm
https://www.guidechem.com/encyclopedia/terpin-monohydrate-dic10499.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2408763.htm
https://www.drugfuture.com/chemdata/terpin.html
https://www.guidechem.com/encyclopedia/terpin-monohydrate-dic10499.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2408763.htm
https://www.benchchem.com/product/b1216090?utm_src=pdf-body
https://www.guidechem.com/encyclopedia/terpin-monohydrate-dic10499.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2408763.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2408763.htm
https://wap.guidechem.com/dictionary/en/2451-01-6.html
https://www.chemimpex.com/fr/products/39244
https://www.chemimpex.com/products/39244
https://www.drugfuture.com/chemdata/terpin.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2408763.htm
https://wap.guidechem.com/dictionary/en/2451-01-6.html
https://www.guidechem.com/encyclopedia/terpin-monohydrate-dic10499.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2408763.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2408763.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2408763.htm
https://www.drugfuture.com/chemdata/terpin.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2408763.htm
https://www.chemimpex.com/fr/products/39244
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1216090?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Spectroscopic Data
Spectroscopic analysis is crucial for the identification and characterization of terpin
monohydrate.

Table 2: Spectroscopic Data for Terpin Monohydrate

Technique Data Reference

¹H NMR Available in DMSO-d6.

¹³C NMR Available in DMSO-d6.

Infrared (IR) KBr disc and nujol mull spectra are available.

Mass Spectrometry (MS) GC-MS data is available.

Raman Spectroscopy Available.

Experimental Protocols
Synthesis of Terpin Monohydrate
Terpin monohydrate can be synthesized from α-pinene, a primary constituent of turpentine oil,

through acid-catalyzed hydration.[7] The process involves the treatment of turpentine oil or pine

oil with dilute sulfuric acid.[7] An alternative method utilizes benzene- or toluene-sulfonic acid,

which acts as both a hydrating and emulsifying agent, eliminating the need for strong acids and

low temperatures.[9]
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Synthesis of Terpin Monohydrate
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Reaction Process
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Caption: Workflow for the synthesis of terpin monohydrate.
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Purification Methods
Crude terpin monohydrate crystals can be purified through several methods to remove

unreacted oils and by-products.[10]

Recrystallization: The most common method involves recrystallizing the crude product from

hot water or ethanol.[4][7]

Washing: The separated crystals can be washed with water or other organic solvents.[10]

Steam Distillation: Volatile by-product oils can be removed from the crude terpin hydrate by

neutral steam distillation.[10]

Pharmacological Properties and Mechanism of
Action
Terpin monohydrate is primarily recognized for its expectorant properties, making it useful in

the treatment of respiratory conditions such as bronchitis.[1][2][4] It acts to loosen and facilitate

the removal of mucus from the respiratory tract.[1][11][12]

The mechanism of action involves a direct effect on the bronchial secretory cells in the lower

respiratory tract.[1][11] This stimulation increases the production of lower viscosity respiratory

fluids, which helps to liquefy and thin the mucus.[11][12] Additionally, terpin hydrate is reported

to have a weak antiseptic effect on the pulmonary parenchyma.[1][11]
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Mechanism of Action of Terpin Monohydrate
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Caption: Mechanism of action of terpin monohydrate as an expectorant.

Applications
Beyond its primary use as an expectorant in cough syrups and other pharmaceutical

preparations, terpin monohydrate has applications in various other industries.[6][7][13]

Pharmaceutical Intermediate: It serves as a precursor in the synthesis of other active

pharmaceutical ingredients, notably as a source for terpineol.[4][7][10]
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Cosmetics: It is incorporated into skincare products for its moisturizing and soothing

properties.[6]

Food Industry: Used as a flavoring agent in products like candies and baked goods.[6]

Fragrance and Aromatherapy: Its pleasant aroma makes it a component in perfumes,

essential oils, and diffusers.[6]

Cleaning Products: Its antimicrobial properties are utilized in household cleaners.[5][6]

Insect Repellent: It has been recognized for its efficacy as an insect repellent.[2]

Conclusion
Terpin monohydrate is a versatile compound with well-documented physical, chemical, and

pharmacological properties. Its primary application as an expectorant is supported by a clear

mechanism of action involving the stimulation of bronchial secretions. The straightforward

synthesis and purification protocols, combined with its utility in various other industries, ensure

its continued relevance for researchers and commercial entities. This guide provides a

foundational understanding for professionals engaged in the study, development, and

application of this valuable monoterpenoid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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